N-(5-chloro-2-ethoxybenzyl)-2-(2-fluorophenyl)ethanamine hydrochloride

• IUPAC Name: N-[(5-chloro-2-ethoxyphenyl)methyl]-2-(2-fluorophenyl)ethanamine;hydrochloride
• InChI: InChI=1S/C17H19ClFNO.ClH/c1-2-21-17-8-7-15(18)11-14(17)12-20-10-9-13-5-3-4-6-16(13)19;/h3-8,11,20H,2,9-10,12H2,1H3;1H
• InChI Key: PCEUIGBKNNRKIM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Cl)CNCCC2=CC=CC=C2F.Cl
• Molecular Formula: C17H20Cl2FNO
• Molecular Weight: 344.2 g/mol

Description

N-(5-chloro-2-ethoxybenzyl)-2-(2-fluorophenyl)ethanamine hydrochloride, also known as CEC, is a synthetic compound that belongs to the class of phenethylamines. It is a research chemical that is used in scientific studies to investigate its effects on the human body. The compound is not approved for human consumption and should only be used for research purposes.

Mechanism of Action

The mechanism of action of N-(5-chloro-2-ethoxybenzyl)-2-(2-fluorophenyl)ethanamine hydrochloride is not fully understood, but it is believed to act as a reuptake inhibitor of dopamine, norepinephrine, and serotonin. This action increases the levels of these neurotransmitters in the brain, leading to increased activity in the central nervous system.
Biochemical and Physiological Effects:
N-(5-chloro-2-ethoxybenzyl)-2-(2-fluorophenyl)ethanamine hydrochloride has been shown to produce a range of biochemical and physiological effects in animal studies. These effects include increased locomotor activity, hyperthermia, and changes in heart rate and blood pressure. N-(5-chloro-2-ethoxybenzyl)-2-(2-fluorophenyl)ethanamine hydrochloride has also been shown to produce rewarding effects in animal models, indicating its potential as a psychoactive substance.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(5-chloro-2-ethoxybenzyl)-2-(2-fluorophenyl)ethanamine hydrochloride in lab experiments is that it is a relatively new research chemical, which means that there is still much to be learned about its effects. This makes it an interesting compound for researchers to study. However, one of the limitations of using N-(5-chloro-2-ethoxybenzyl)-2-(2-fluorophenyl)ethanamine hydrochloride in lab experiments is that it is not approved for human consumption, which means that its effects on the human body are not well understood.

Future Directions

There are several future directions for research on N-(5-chloro-2-ethoxybenzyl)-2-(2-fluorophenyl)ethanamine hydrochloride. One area of interest is the potential therapeutic uses of the compound, particularly in the treatment of psychiatric disorders such as depression and anxiety. Another area of interest is the development of new compounds based on the structure of N-(5-chloro-2-ethoxybenzyl)-2-(2-fluorophenyl)ethanamine hydrochloride, with the aim of creating compounds that have improved therapeutic potential and fewer side effects. Finally, research on N-(5-chloro-2-ethoxybenzyl)-2-(2-fluorophenyl)ethanamine hydrochloride may also lead to a better understanding of the mechanisms of action of other phenethylamines, which could have implications for the development of new drugs for a range of conditions.

Scientific Research Applications

N-(5-chloro-2-ethoxybenzyl)-2-(2-fluorophenyl)ethanamine hydrochloride is used in scientific research to investigate its effects on the human body. It is commonly used as a tool to study the structure-activity relationships of phenethylamines and to understand the mechanisms of action of these compounds. The research on N-(5-chloro-2-ethoxybenzyl)-2-(2-fluorophenyl)ethanamine hydrochloride has focused on its effects on the central nervous system, including its potential as a psychoactive substance.